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Cat. No.: B10858079

Get Quote

For Immediate Release

An independent review of published clinical data on Immunitin (HE2000), an investigational

immunomodulatory agent, provides insights into its potential therapeutic effects in HIV and

malaria. This guide offers a comparative analysis of Immunitin's performance against

established treatments, tailored for researchers, scientists, and drug development

professionals.

Executive Summary
Immunitin (HE2000), a synthetic androstane steroid developed by the former Hollis-Eden

Pharmaceuticals, has been evaluated in Phase I and II clinical trials for its ability to modulate

the immune system in disease states. In HIV-1 infected individuals, HE2000 demonstrated a

capacity to reduce viral load and inflammatory markers while increasing key immune cell

populations. In cases of uncomplicated Plasmodium falciparum malaria, it showed activity in

reducing parasite levels. This guide provides a detailed examination of the available clinical

data, methodologies, and a comparison with current therapeutic alternatives.

Immunitin (HE2000) Performance Data

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10858079#bc-rfq
https://www.benchchem.com/product/b10858079/docs?utm_src=pdf-body#independent-analysis-of-immunitin-he2000-studies-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b10858079/docs?utm_src=pdf-body#independent-analysis-of-immunitin-he2000-studies-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b10858079/docs?utm_src=pdf-body#independent-analysis-of-immunitin-he2000-studies-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b10858079/docs?utm_src=pdf-body#independent-analysis-of-immunitin-he2000-studies-a-comparative-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative findings from clinical studies of Immunitin
(HE2000).

Table 1: Immunological and Virological Effects of
Immunitin (HE2000) in HIV-1 Infected Patients

Parameter Dosage Result p-value

Immune Cell

Populations

Circulating Dendritic

Cells
50 mg Significant Increase < 0.05

Early Activated

(CD69+ CD25-) CD8

T-cells

50 mg Significant Increase < 0.05

T-NK Cells 50 mg Significant Increase < 0.05

Inflammatory Markers

(Gene Expression)

IL-1beta 50 mg & 100 mg
Significant Sustained

Decrease
< 0.05

TNF-alpha 50 mg & 100 mg
Significant Sustained

Decrease
< 0.05

IL-6 50 mg & 100 mg
Significant Sustained

Decrease
< 0.05

Cox-2 50 mg & 100 mg
Significant Sustained

Decrease
< 0.05

Virological Response

HIV-1 Viral Load 50 mg
Significant Decrease

(-0.6 log)
< 0.01
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Table 2: Efficacy of Immunitin (HE2000) in
Uncomplicated P. falciparum Malaria

Parameter Treatment Result

Parasite Reduction 7-day course (buccal or IM)

41 of 42 patients showed a

50% reduction in blood

parasite levels.

Parasite Clearance 7-day course (buccal or IM)

32 of 42 patients (76%)

cleared malaria parasites

below detectable levels.

Comparative Analysis with Alternative Therapies
HIV-1 Immunomodulation
Immunitin (HE2000) was investigated as an immune-based therapy for HIV, a field that has

evolved to include various approaches. While direct comparative trials are unavailable, a

conceptual comparison can be made with other immunomodulatory strategies.

Immune Checkpoint Inhibitors (e.g., Pembrolizumab, Nivolumab): These agents are being

explored to reverse T-cell exhaustion and enhance anti-HIV immune responses. Their

mechanism is distinct from HE2000, focusing on blocking inhibitory pathways rather than

direct immune stimulation and inflammation reduction.

Interferon-alpha: This cytokine has shown both antiviral and immunomodulatory effects in

HIV-infected individuals.[1] However, its clinical use can be limited by toxicity.

Hematopoietic Growth Factors (e.g., GM-CSF, Erythropoietin): These are used to ameliorate

the bone marrow-suppressing toxicities of some antiretroviral drugs.[1] Their primary role is

supportive, unlike the direct immunomodulatory and antiviral effects observed with HE2000.

Malaria Treatment
The current standard of care for uncomplicated P. falciparum malaria is Artemisinin-based

Combination Therapy (ACT).
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Table 3: Comparative Efficacy of Immunitin (HE2000) vs.
Artemisinin-based Combination Therapy (ACT) for
Uncomplicated Malaria

Treatment Efficacy Endpoint Reported Efficacy

Immunitin (HE2000)
Parasite clearance below

detectable levels
76%

Artemether-lumefantrine (ACT)
Overall efficacy (PCR

adjusted)
98.2%

Artesunate-amodiaquine (ACT)
Overall efficacy (PCR

adjusted)
98.0%

Artesunate-mefloquine (ACT)
Overall efficacy (PCR

adjusted)
94.9%

It is important to note that the Immunitin malaria study was a pilot study, not a large-scale

efficacy trial, and direct comparisons should be made with caution. ACTs remain the

cornerstone of malaria treatment with proven high efficacy rates.[2][3][4]

Experimental Protocols
Immunitin (HE2000) HIV-1 Clinical Trial Methodology
A randomized, double-blind, placebo-controlled study was conducted with the following key

parameters:

Participants: 24 treatment-naïve patients with HIV-1.

Treatment Arms:

HE2000 50 mg

HE2000 100 mg

Placebo
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Administration: Five sequential daily subcutaneous doses administered every 6 weeks for up

to three courses.

Follow-up: 3 months after the final course.

Primary Endpoints: Safety and tolerance.

Secondary Endpoints:

Changes in immune cell phenotypes (analyzed by flow cytometry).

Changes in gene expression in peripheral blood mononuclear cells (analyzed by real-time

RT-PCR).

Changes in HIV-1 viral load.

Anti-HIV-1 T-cell responses (measured by cytoplasmic IFN-gamma stimulation assay).

Immunitin (HE2000) Malaria Pilot Study Methodology
Participants: 42 patients with confirmed uncomplicated P. falciparum malaria.

Treatment: A seven-day course of HE2000.

Administration: Buccal administration or intramuscular injection.

Primary Endpoint: 50% reduction in blood levels of parasites.

Visualizing the Pathways
Immunitin (HE2000) Proposed Mechanism of Action in
HIV
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Caption: Proposed mechanism of Immunitin (HE2000) in HIV-1 infection.
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Experimental Workflow for Immunitin (HE2000) HIV
Clinical Trial

Treatment Cycles (3x)

Data Analysis

Patient Screening
(Treatment-naïve HIV-1+)

Randomization
(n=24)

HE2000 50mg
(5 daily doses)

HE2000 100mg
(5 daily doses)

Placebo
(5 daily doses)

6-week Interval

3-Month Follow-Up

After 3 cycles

Safety & Tolerance Immune Cell Phenotyping
(Flow Cytometry)

Gene Expression
(RT-PCR) Viral Load Measurement T-cell Response Assay

Click to download full resolution via product page

Caption: Workflow of the randomized, placebo-controlled HIV-1 clinical trial.

Logical Relationship of Malaria Treatment Comparison
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Caption: Comparison of Immunitin and ACT for uncomplicated malaria.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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